REACTION_CXSMILES
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Br[C:2]1[C:7]([OH:8])=[CH:6][CH:5]=[CH:4][N:3]=1.[O:9]1[CH:13]=[CH:12][C:11](B(O)O)=[CH:10]1.C(=O)([O-])[O-].[Na+].[Na+]>C(COC)OC.O>[O:9]1[CH:13]=[CH:12][C:11]([C:2]2[C:7]([OH:8])=[CH:6][CH:5]=[CH:4][N:3]=2)=[CH:10]1 |f:2.3.4,5.6|
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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BrC1=NC=CC=C1O
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Name
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Quantity
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574 mg
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Type
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reactant
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Smiles
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O1C=C(C=C1)B(O)O
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Name
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Quantity
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365 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Pd2(dppf)2Cl2
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Quantity
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187 mg
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Type
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reactant
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Smiles
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Name
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dimethoxyethane water
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C(OC)COC.O
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Type
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CUSTOM
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Details
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by stirring in microwave at 120° C. for 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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After the completion of the reaction
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Type
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FILTRATION
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Details
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the reaction mixture was filtered
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Type
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ADDITION
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Details
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The filtrate was added with water
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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Type
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DRY_WITH_MATERIAL
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Details
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The obtained organic layer was dried over magnesium sulfate
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Type
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CUSTOM
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Details
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purified by column chromatography (ethyl acetate:hexane=1:3)
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Reaction Time |
20 min |
Name
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Type
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product
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Smiles
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O1C=C(C=C1)C1=NC=CC=C1O
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Type | Value | Analysis |
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AMOUNT: MASS | 50 mg | |
YIELD: PERCENTYIELD | 27% | |
YIELD: CALCULATEDPERCENTYIELD | 27% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |